Cas no 1369966-05-1 ()

• CAS No: 1369966-05-1
• MF: C₅H₈ClNO
• MW: 133.576120376587
• CID: 6770013
• PubChem ID: 22619233

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H8ClNO/c1-7(2)4-3-5(6)8/h3-4H,1-2H3/b4-3+
• InChI Key： CNFXGVLFZFYRTE-ONEGZZNKSA-N
• SMILES： ClC(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 133.0294416g/mol
• Monoisotopic Mass: 133.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives